Cas no 204982-64-9 (N-(1,3-dihydroxy-2-methylpropan-2-yl)benzenesulfonamide)

N-(1,3-dihydroxy-2-methylpropan-2-yl)benzenesulfonamide structure
204982-64-9 structure
Product Name:N-(1,3-dihydroxy-2-methylpropan-2-yl)benzenesulfonamide
CAS No:204982-64-9
MF:C10H15NO4S
MW:245.2954018116
CID:1394561
PubChem ID:720899
Update Time:2025-04-20

N-(1,3-dihydroxy-2-methylpropan-2-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-dihydroxy-2-methylpropan-2-yl)benzenesulfonamide
    • ZINC00122716
    • AC1LF0CD
    • SureCN7189479
    • TimTec1_000952
    • Oprea1_232566
    • HMS1536L06
    • MCULE-5655672667
    • NCGC00174946-01
    • ST012493
    • T4579
    • ZINC00122716; AC1LF0CD; SureCN7189479; TimTec1_000952; Oprea1_232566; HMS1536L06; MCULE-5655672667; NCGC00174946-01; ST012493; T4579;
    • AKOS017547963
    • N-(2-HYDROXY-1-(HYDROXYMETHYL)-1-METHYLETHYL)BENZENESULFONAMIDE
    • [2-hydroxy-1-(hydroxymethyl)-isopropyl](phenylsulfonyl)amine
    • DTXSID10352183
    • BRD-K75844394-001-01-8
    • SCHEMBL7189479
    • 204982-64-9
    • Inchi: 1S/C10H15NO4S/c1-10(7-12,8-13)11-16(14,15)9-5-3-2-4-6-9/h2-6,11-13H,7-8H2,1H3
    • InChI Key: FXFLFZLWSZEBBU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC(C)(CO)CO)(=O)=O

Computed Properties

  • Exact Mass: 245.07217913g/mol
  • Monoisotopic Mass: 245.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 95Ų
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